Cas no 152521-11-4 (Acid Black 242)

• Product Name: Acid Black 242
• CAS No: 152521-11-4
• MF: C₃₄H₂₅N₁₁Na₂O₁₁S₃
• MW: 905.803943395615
• CID: 91933
• PubChem ID: 136224834
• Update Time: 2025-04-18

Acid Black 242 Chemical and Physical Properties

Names and Identifiers

• Acid Black 242
• ACID BLACK BG
• 4-Amino-6-[4-[4-(2,4-diaminophenylazo)-phenylsulphamoyl]-phenylazo]-5-hydroxy-3-(4-nitrophenylazo)-naphthalene-2,7-disulphonic acid sodium salt
• 4-Amino-3-[[4-[[[4-[(2,4-diaminophenyl)azo]phenyl]amino]sulfonyl]phenyl]azo]-5-hydroxy-6-[(4-nitrophenyl)azo]-2,7-naphthalenedisulfonic acid disodium salt
• DTXSID701019994
• Sodium 4-amino-6-((4-(N-(4-((2,4-diaminophenyl)diazenyl)phenyl)sulfamoyl)phenyl)diazenyl)-5-hydroxy-3-((4-nitrophenyl)diazenyl)naphthalene-2,7-disulfonate
• disodium;5-amino-3-[[4-[[4-[(2,4-diaminophenyl)diazenyl]phenyl]sulfamoyl]phenyl]diazenyl]-4-hydroxy-6-[(4-nitrophenyl)diazenyl]naphthalene-2,7-disulfonate
• C.I. Acid Brown 210
• 152521-11-4
• 201792-73-6

• Inchi： 1S/C34H27N11O11S3.2Na/c35-19-1-14-27(26(36)17-19)41-38-20-2-4-23(5-3-20)44-57(49,50)25-12-8-22(9-13-25)40-43-33-29(59(54,55)56)16-18-15-28(58(51,52)53)32(31(37)30(18)34(33)46)42-39-21-6-10-24(11-7-21)45(47)48;;/h1-17,44,46H,35-37H2,(H,51,52,53)(H,54,55,56);;/q;2*+1/p-2/b41-38+,42-39+,43-40+;;
• InChI Key： UMXKOPCQCFDBHS-NWJPNFKVSA-L
• SMILES： S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)S(NC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1N)N)(=O)=O)O)N)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 905.06900
• Monoisotopic Mass: 905.06925274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 61
• Rotatable Bond Count: 9
• Complexity: 1840
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 404Ų

Experimental Properties

• PSA: 403.98000
• LogP: 12.63760